Cas no 58917-14-9 (SODIUM HEPTONATE DIHYDRATE)

• Product Name: SODIUM HEPTONATE DIHYDRATE
• CAS No: 58917-14-9
• MF: C₇H₁₅O₉Na₂
• MW: 284.193g/mol
• CID: 949303
• PubChem ID: 140341647
• Update Time: 2025-05-26

SODIUM HEPTONATE DIHYDRATE Chemical and Physical Properties

Names and Identifiers

• sodium heptonate dihydrate
• D-glycero-L-manno-heptonic acid , sodium-salt
• CID 87489364
• Sodium (3R,4S,5R,6R)-2,3,4,5,6,7-hexahydroxyheptanoate dihydrate
• sodium;(3R,4S,5R,6R)-2,3,4,5,6,7-hexahydroxyheptanoate;dihydrate
• F71240
• 58917-14-9
• SODIUM HEPTONATE DIHYDRATE

• Inchi： 1S/C7H14O8.2H2O/c8-1-2(9)3(10)4(11)5(12)6(13)7(14)15;;/h2-6,8-13H,1H2,(H,14,15);2*1H2/t2-,3+,4-,5-,6-;;/m1../s1
• InChI Key： HGEJRWMSYNFZAR-IUQKUSSCSA-N
• SMILES： O[C@@H]([C@H]([C@H](C(=O)O)O)O)[C@H]([C@@H](CO)O)O.O.O

Computed Properties

• Exact Mass: 284.072
• Monoisotopic Mass: 284.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 161

Experimental Properties

• Color/Form: Not determined
• PSA: 170.74000
• LogP: -5.53120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on SODIUM HEPTONATE DIHYDRATE

Sodium Heptonate Dihydrate (CAS No. 58917-14-9): An In-Depth Overview

Sodium Heptonate Dihydrate (CAS No. 58917-14-9) is a compound of significant interest in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as heptanoic acid sodium salt dihydrate, is a white crystalline solid with a molecular formula of C₇H₁₃NaO₂·2H₂O and a molecular weight of 186.17 g/mol. Its unique properties and versatile applications make it a valuable component in various scientific and industrial processes.

The chemical structure of Sodium Heptonate Dihydrate consists of a heptanoic acid moiety, which is a medium-chain fatty acid, and a sodium ion, forming a salt that is highly soluble in water. This solubility is crucial for its use in aqueous solutions and formulations, making it an ideal candidate for various biochemical and pharmaceutical applications.

In recent years, the study of Sodium Heptonate Dihydrate has gained traction due to its potential in drug delivery systems. Research has shown that medium-chain fatty acids, such as heptanoic acid, can enhance the permeability of biological membranes, thereby improving the absorption and bioavailability of co-administered drugs. This property has been leveraged in the development of novel drug delivery platforms, particularly for oral and topical formulations.

Moreover, Sodium Heptonate Dihydrate has been investigated for its antimicrobial properties. Studies have demonstrated that heptanoic acid and its salts exhibit broad-spectrum antimicrobial activity against various bacteria and fungi. This makes Sodium Heptonate Dihydrate a promising candidate for use in preservatives and disinfectants, especially in the food and healthcare industries.

The stability and safety profile of Sodium Heptonate Dihydrate are also noteworthy. It is generally considered safe for use in various applications, with minimal toxicity concerns. However, as with any chemical compound, proper handling and storage practices should be followed to ensure safety and maintain its integrity.

In the realm of pharmaceutical research, Sodium Heptonate Dihydrate has been explored for its potential therapeutic applications. Recent studies have focused on its role in modulating metabolic pathways and its effects on cellular functions. For instance, heptanoic acid has been shown to influence lipid metabolism and energy production in cells, making it a subject of interest in metabolic disorders such as diabetes and obesity.

The synthesis of Sodium Heptonate Dihydrate involves the reaction of heptanoic acid with sodium hydroxide in an aqueous medium. The resulting salt is then crystallized to obtain the dihydrate form. This process is well-documented in the literature and can be optimized for large-scale production to meet industrial demands.

In conclusion, Sodium Heptonate Dihydrate (CAS No. 58917-14-9) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, and pharmaceuticals. Its unique properties, including high solubility, antimicrobial activity, and potential therapeutic effects, make it an important component in various scientific and industrial processes. Ongoing research continues to uncover new possibilities for its use, further solidifying its significance in the scientific community.